1-(2-fluoroethyl)-5-methyl-N-[(3-methyl-1-propyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine

• Molecular Formula: C14H22FN5
• Molecular Weight: 279.36 g/mol
• IUPAC Name: 1-(2-fluoroethyl)-5-methyl-N-[(5-methyl-2-propylpyrazol-3-yl)methyl]pyrazol-4-amine
• InChI: InChI=1S/C14H22FN5/c1-4-6-20-13(8-11(2)18-20)9-16-14-10-17-19(7-5-15)12(14)3/h8,10,16H,4-7,9H2,1-3H3
• InChI Key: CRWZZTLACARJII-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC(=N1)C)CNC2=C(N(N=C2)CCF)C

Description

1-(2-fluoroethyl)-5-methyl-N-[(3-methyl-1-propyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine is a compound belonging to the pyrazole family. Pyrazoles are known for their versatile applications in organic synthesis and medicinal chemistry .

Preparation Methods

The synthesis of 1-(2-fluoroethyl)-5-methyl-N-[(3-methyl-1-propyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine involves several steps. One common method includes the reaction of 3-methyl-1-propyl-1H-pyrazol-5-ylmethylamine with 1-(2-fluoroethyl)-5-methyl-1H-pyrazol-4-amine under specific conditions . Industrial production methods may involve optimization of reaction conditions to increase yield and purity .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the fluoroethyl group, using reagents like sodium azide or potassium cyanide.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(2-fluoroethyl)-5-methyl-N-[(3-methyl-1-propyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.

Industry: Used in the development of new agrochemicals and pesticides.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and require further research to elucidate .

Comparison with Similar Compounds

Similar compounds include other pyrazole derivatives such as:

• 1-(2-fluoroethyl)-4-methyl-N-[(1-propyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-3-amine
• 3-methyl-1H-pyrazol-5-ol

Compared to these compounds, 1-(2-fluoroethyl)-5-methyl-N-[(3-methyl-1-propyl-1H-pyrazol-5-yl)methyl]-1H-pyrazol-4-amine has unique structural features that may confer distinct biological activities and chemical reactivity .